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Compound of Interest

Compound Name: Methyl 3-hydroxyhexadecanoate

Cat. No.: B142827

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-hydroxyhexadecanoate, also known as methyl 3-hydroxypalmitate, is a hydroxy
fatty acid methyl ester. This document provides a comprehensive overview of its chemical and
physical properties, relevant experimental protocols, and its role in biological signaling
pathways. This technical guide is intended for researchers, scientists, and professionals in the
field of drug development who are interested in the characteristics and potential applications of
this compound.

Chemical and Physical Properties

Methyl 3-hydroxyhexadecanoate is an organic compound with the molecular formula
C17H3403.[1][2][3] It is classified as a fatty acid methyl ester and is structurally related to 3-
hydroxypalmitic acid.[3] The presence of a hydroxyl group on the third carbon atom imparts
specific chemical and physical characteristics that are of interest in various research contexts.

Quantitative Data Summary

The following table summarizes the key quantitative chemical and physical properties of
methyl 3-hydroxyhexadecanoate.
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Property Value Source

Molecular Formula C17H3403 [1112][3]

Molecular Weight 286.45 g/mol [1][2]

IUPAC Name methy! 3- [1][3]
hydroxyhexadecanoate

CAS Number 51883-36-4 [2][3]

Density 0.922 g/cm3

Boiling Point 388.9 °C at 760 mmHg

Flash Point 147.4 °C

Refractive Index 1.453

Storage Temperature -20°C

Physical State Solid [2]

Purity (typical) >98% [2]

Biological Activity and Signaling Pathways

Methyl 3-hydroxyhexadecanoate is a known signaling molecule in the quorum-sensing (QS)
system of the plant pathogen Ralstonia solanacearum.[4] Quorum sensing is a cell-to-cell
communication mechanism that allows bacteria to coordinate gene expression based on
population density. In R. solanacearum, this system regulates the expression of virulence
factors.[4][5][6]

The phc quorum-sensing system in R. solanacearum utilizes either methyl 3-hydroxymyristate
(3-OH MAME) or methyl 3-hydroxyhexadecanoate (also referred to as methyl 3-
hydroxypalmitate or 3-OH PAME) as the signaling molecule.[4][7] The synthesis of this signal is
carried out by the methyltransferase PhcB.[4][7] As the bacterial population density increases,
the concentration of methyl 3-hydroxyhexadecanoate rises. This signal is then detected by a
two-component system, which ultimately leads to the activation of the transcriptional regulator
PhcA.[4][5][8] PhcA, in turn, controls the expression of a wide range of genes responsible for
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virulence, including the production of exopolysaccharides (EPS), which are crucial for the

development of bacterial wilt disease in host plants.[5][6]
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Caption: Quorum sensing in Ralstonia solanacearum.

Experimental Protocols

Synthesis of Methyl 3-hydroxyhexadecanoate

A general method for the synthesis of fatty acid methyl esters (FAMES) from the corresponding

carboxylic acid can be adapted for methyl 3-hydroxyhexadecanoate. This typically involves

an acid-catalyzed esterification with methanol.

Materials:
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o 3-hydroxyhexadecanoic acid

e Anhydrous methanol

o Concentrated sulfuric acid (as catalyst)

e Anhydrous sodium sulfate

e Hexane

o Saturated sodium bicarbonate solution

e Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator
Procedure:

» Dissolve 3-hydroxyhexadecanoic acid in a large excess of anhydrous methanol in a round-
bottom flask.

e Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

o Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress
can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel and add an equal volume of hexane.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and again with water.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent and concentrate the solution using a rotary evaporator to
obtain the crude methyl 3-hydroxyhexadecanoate.

» Further purification can be achieved by column chromatography on silica gel if necessary.
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Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the analysis of fatty acid methyl esters. The following is a
general protocol that can be optimized for methyl 3-hydroxyhexadecanoate.

Sample Preparation:

« If the analyte is in a complex matrix, an extraction step (e.g., liquid-liquid extraction with a
non-polar solvent like hexane) is required.

» For biological samples, a derivatization step may be necessary to convert free fatty acids to
their methyl esters if they are not already in that form.

Instrumentation and Conditions (Example):

Gas Chromatograph: Agilent 5890 series Il or similar.

e Column: HP-5MS capillary column or equivalent.

* Injection Volume: 1 pL.

e Oven Temperature Program:

o Initial temperature: 80°C, hold for 5 minutes.

o Ramp 1: Increase to 200°C at a rate of 3.8°C/min.

o Ramp 2: Increase to 290°C at a rate of 15°C/min, hold for 6 minutes.

e Mass Spectrometer: Operated in electron ionization (EIl) mode.

o Data Acquisition: Full scan mode for identification or selected ion monitoring (SIM) for
guantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation of organic molecules.
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Sample Preparation:

e Dissolve a few milligrams of the purified compound in a suitable deuterated solvent (e.g.,
CDCI3).

Expected Chemical Shifts (*H-NMR in CDCI3):
e ~3.98 ppm (m): Proton on the carbon bearing the hydroxyl group (C-3).

e ~2.50 and 2.39 ppm (dd): Diastereotopic protons on the carbon adjacent to the ester
carbonyl (C-2).

e ~3.67 ppm (s): Protons of the methyl ester group (OCH3).

e ~1.25 ppm (m): Protons of the long methylene chain ((CH2)n).
e ~0.88 ppm (t): Protons of the terminal methyl group.

Expected Chemical Shifts (:3C-NMR):

e ~170-174 ppm: Ester carbonyl carbon.

e ~68.3 ppm: Carbon attached to the hydroxyl group (C-3).

Conclusion

Methyl 3-hydroxyhexadecanoate is a fatty acid methyl ester with defined chemical and
physical properties. Its role as a signaling molecule in the quorum-sensing system of Ralstonia
solanacearum makes it a molecule of interest for research in plant pathology and microbiology.
The provided experimental protocols offer a starting point for the synthesis and analysis of this
compound, which can be further optimized for specific research needs. This technical guide
serves as a valuable resource for scientists and researchers working with or interested in the
properties and applications of methyl 3-hydroxyhexadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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